Cas no 74474-76-3 (8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one)

8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one Properties

Names and Identifiers

• 8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one
• 2H-1-Benzopyran-2-one, 8-((1E)-3,4-dihydroxy-3-methyl-1-butenyl)-7-methoxy-
• 8-[(E)-3,4-dihydroxy-3-methylbut-1-enyl]-7-methoxychromen-2-one
• Casegravol
• (E)-8-(3,4-Dihydroxy-3-methyl-1-butenyl)-7-methoxy-2H-1-benzopyran-2-one
• AKOS032948893
• 74474-76-3
• CS-0023811
• FS-9267
• (E)-8-(3,4-Dihydroxy-3-methylbut-1-en-1-yl)-7-methoxy-2H-chromen-2-one
• HY-N3545
• [ "" ]
• DA-71949
• +Expand

• InChIKey： XVVRFNCLKCYMPH-BQYQJAHWSA-N
• Inchi： InChI=1S/C15H16O5/c1-15(18,9-16)8-7-11-12(19-2)5-3-10-4-6-13(17)20-14(10)11/h3-8,16,18H,9H2,1-2H3/b8-7+
• SMILES： CC(CO)(/C=C/c1c(ccc2c1oc(=O)cc2)OC)O

Computed Properties

• Exact Mass: 276.09977361g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.09977361g/mol
• Heavy Atom Count: 20
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Boiling Point: 528.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 200.8±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3